Cas no 76811-98-8 (Fexofenadinone)

• Product Name: Fexofenadinone
• CAS No: 76811-98-8
• MF: C₃₂H₃₇NO₄
• MW: 499.640489339828
• CID: 59830
• PubChem ID: 9935699
• Update Time: 2025-04-18

Fexofenadinone Chemical and Physical Properties

Names and Identifiers

• 4-((4-(4-Hydroxydiphenylmethyl)-1-piperidinyl)-1-oxobutyl)-a,a-dimethyl-phenylacetic acid
• Fexofenadinone
• 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoic acid
• 1-[4-3-(3-methylbut-2-enyloxy)phenyl]ethanone
• 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxo-butyl]-alpha,alpha-dimethylbenzeneacetic acid
• 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylbenzeneacetic acid
• 4-[4-[4-(hydroxy-diphenyl-methyl)-1-piperidyl]-1-oxo-butyl]-α,α-dimethyl-benzeneacetic acid
• CTK1F5375
• Ethanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-
• SureCN3895936
• 4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylphenylacetic acid
• 76811-98-8
• 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha, alpha-dimethylphenylacetic acid
• Fexofenadine impurity A
• EC 616-390-6
• BENZENEACETIC ACID, 4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)-.ALPHA.,.ALPHA.-DIMETHYL-
• 4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)-.ALPHA.,.ALPHA.-DIMETHYLBENZENEACETIC ACID
• 4-[4-[4-(hydroxydiplienylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylphenylacetic acid
• DTXSID401120205
• 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylphenylacetic acid
• F72352
• 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylbenzeneacetic acid
• FT-0668531
• 4-[4-[4-(hydroxydiphenylmethyl)- 1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylphenylacetic acid
• BENZENEACETIC ACID, 4-(1-OXY-4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)BUTYL)-.ALPHA.,.ALPHA.-DIMETHYL
• NS00011487
• 2-[4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl]-2,2-dimethylacetic acid
• 2-(4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)PHENYL)-2,2-DIMETHYLACETIC ACID
• 2-[4-[4-[4-(Hydroxydiphenylmethyl)piperidin-1-yl]butanoyl]phenyl]-2-methylpropanoic Acid (Ketofexofenadine)
• SCHEMBL1395734
• Benzeneacetic acid, 4-(4-(4-(hydroxydiphenylmethyl)-1-piperidinyl)-1-oxobutyl)-alpha,alpha-dimethyl-
• 2-(4-(4-(4-(Hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoicacid
• 4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)-.ALPHA.,.ALPHA.-DIMETHYLPHENYLACETIC ACID
• 4-(1-OXO-4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)BUTYL)-.ALPHA.,.ALPHA.-DIMETHYLBENZENEACETIC ACID
• UNII-VJS2R7DKY1
• VJS2R7DKY1
• NGAKDIWPTMPPFP-UHFFFAOYSA-N
• 2-[4-[4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butanoyl]phenyl]-2-methylpropanoic acid
• FEXOFENADINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• DA-28365

• Inchi： 1S/C32H37NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28,37H,9,14,19-23H2,1-2H3,(H,35,36)
• InChI Key： NGAKDIWPTMPPFP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCN(CCCC(C2C=CC(=CC=2)C(C(=O)O)(C)C)=O)CC1

Computed Properties

• Exact Mass: 499.27200
• Monoisotopic Mass: 499.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 693.9±55.0 °C at 760 mmHg
• Flash Point: 373.5±31.5 °C
• PSA: 77.84000
• LogP: 5.59770
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Fexofenadinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes